Cas no 1261445-32-2 (2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1261445-32-2
• MF: C₂₀H₁₀F₉NO₃
• MW: 483.283936977386
• CID: 4920990
• Update Time: 2025-11-06

2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C20H10F9NO3/c21-18(22,23)15-9-12(10-5-1-3-7-13(10)32-19(24,25)26)17(31)16(30-15)11-6-2-4-8-14(11)33-20(27,28)29/h1-9,31H
• InChI Key： BJTISBZHCXOYFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2OC(F)(F)F)=C(C(C2C=CC=CC=2OC(F)(F)F)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 640
• XLogP3: 7.1
• Topological Polar Surface Area: 51.6

Additional information on 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1261445-32-2)

The compound 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1261445-32-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's structural complexity, characterized by the presence of multiple trifluoromethoxy and trifluoromethyl groups, which contribute to its high lipophilicity and metabolic stability. These properties make it a promising candidate for targeting challenging biological pathways, particularly those involving protein-protein interactions (PPIs) and enzyme inhibition. Researchers have employed advanced synthetic strategies, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing interactions with critical amino acid residues in the enzyme's active site.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results suggest favorable oral bioavailability and a prolonged half-life, which are essential attributes for drug development. However, challenges such as potential off-target effects and toxicity require further optimization and validation in preclinical models.

The therapeutic potential of this compound extends beyond inflammation, with emerging evidence suggesting its applicability in oncology and neurodegenerative diseases. A recent preprint study (2024) highlighted its ability to cross the blood-brain barrier and modulate neuronal signaling pathways, positioning it as a candidate for treating conditions like Alzheimer's disease. These findings underscore the versatility of 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine and its potential to address unmet medical needs.

In conclusion, the compound 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1261445-32-2) represents a promising avenue for drug discovery and development. Ongoing research efforts are focused on refining its pharmacological properties, exploring novel therapeutic indications, and advancing it toward clinical trials. The integration of computational modeling, structural biology, and medicinal chemistry will be critical in unlocking its full potential.